Cas no 1806064-75-4 (3-Bromo-2-cyano-5-iodobenzenesulfonyl chloride)

• Product Name: 3-Bromo-2-cyano-5-iodobenzenesulfonyl chloride
• CAS No: 1806064-75-4
• MF: C₇H₂BrClINO₂S
• MW: 406.42275094986
• CID: 4964429
• Update Time: 2025-10-29

3-Bromo-2-cyano-5-iodobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-5-iodobenzenesulfonyl chloride

• Inchi： 1S/C7H2BrClINO2S/c8-6-1-4(10)2-7(5(6)3-11)14(9,12)13/h1-2H
• InChI Key： UXHQGGWTJJSHLV-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C#N)=C(C=1)S(=O)(=O)Cl)Br

Computed Properties

• Exact Mass: 404.77229 g/mol
• Monoisotopic Mass: 404.77229 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.3
• Molecular Weight: 406.42

Additional information on 3-Bromo-2-cyano-5-iodobenzenesulfonyl chloride

Comprehensive Overview of 3-Bromo-2-cyano-5-iodobenzenesulfonyl chloride (CAS No. 1806064-75-4)

3-Bromo-2-cyano-5-iodobenzenesulfonyl chloride (CAS No. 1806064-75-4) is a highly specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound, characterized by its unique bromo, cyano, and iodo functional groups, is widely utilized in the construction of complex molecular frameworks. Its reactive sulfonyl chloride moiety makes it a valuable building block for cross-coupling reactions, catalysis, and material science research.

In recent years, the demand for halogenated benzenesulfonyl chlorides like 3-Bromo-2-cyano-5-iodobenzenesulfonyl chloride has surged due to their role in drug discovery and agrochemical development. Researchers are particularly interested in its potential for creating targeted therapeutics, especially in the fields of oncology and central nervous system (CNS) disorders. The compound's multi-halogenated structure allows for precise modifications, aligning with the growing trend of personalized medicine and high-throughput screening.

The synthesis of 3-Bromo-2-cyano-5-iodobenzenesulfonyl chloride involves advanced electrophilic aromatic substitution techniques, often requiring anhydrous conditions to preserve its reactivity. Its iodo substituent is particularly noteworthy, as it enables palladium-catalyzed coupling reactions (e.g., Suzuki-Miyaura or Sonogashira reactions), which are pivotal in modern medicinal chemistry. This aligns with the increasing focus on green chemistry and atom-efficient processes in industrial applications.

From a spectroscopic perspective, 3-Bromo-2-cyano-5-iodobenzenesulfonyl chloride exhibits distinct NMR peaks and IR absorptions, making it easily identifiable in quality control workflows. Analytical techniques such as HPLC and LC-MS are commonly employed to ensure purity, a critical factor given its use in high-value research. The compound's stability under cryogenic storage conditions further enhances its utility in long-term studies.

Emerging trends in bioconjugation and proteomics have also spotlighted this compound. Its sulfonyl chloride group can form stable bonds with amino acids, enabling applications in peptide modification and antibody-drug conjugates (ADCs). This resonates with the booming interest in biologics and next-generation therapeutics, addressing frequent search queries like "sulfonyl chloride in bioconjugation" or "halogenated benzene derivatives for ADCs."

In material science, 3-Bromo-2-cyano-5-iodobenzenesulfonyl chloride contributes to the development of organic electronic materials, particularly in OLEDs and conductive polymers. Its electron-withdrawing groups facilitate tunable bandgap engineering, a hot topic in renewable energy research. This connects with popular searches such as "halogenated sulfonyl chlorides for optoelectronics" and "organic semiconductors synthesis."

Regulatory and safety data for this compound emphasize proper handling under controlled environments, though it remains a non-restricted research chemical. Its commercial availability through major chemical suppliers ensures accessibility for academic and industrial labs, further driving its adoption in cutting-edge projects.

In summary, 3-Bromo-2-cyano-5-iodobenzenesulfonyl chloride (CAS No. 1806064-75-4) stands at the intersection of innovation and practical utility, addressing key challenges in modern chemistry and life sciences. Its versatility ensures continued relevance in answering today's scientific questions and tomorrow's technological breakthroughs.